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Introduction
(Bromomethyl)cyclopentane, also known as cyclopentylmethyl bromide, is a halogenated

hydrocarbon with the chemical formula C₆H₁₁Br. It exists as a colorless to pale yellow liquid at

room temperature and is a versatile synthetic intermediate in organic chemistry.[1] Its utility is

primarily derived from the presence of a reactive bromomethyl group attached to a

cyclopentane ring, which allows for the introduction of the cyclopentylmethyl moiety into a

variety of molecular scaffolds. This structural feature makes it a valuable building block in the

synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs).[1]

This technical guide provides a comprehensive overview of the physical and chemical

properties of (Bromomethyl)cyclopentane, detailed experimental protocols for its synthesis

and key reactions, and its applications in drug development.

Physical and Chemical Properties
A summary of the key physical and chemical properties of (Bromomethyl)cyclopentane is

presented in the table below.
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Property Value Reference(s)

Molecular Formula C₆H₁₁Br [2]

Molecular Weight 163.06 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Density 1.271 g/cm³ at 25 °C [2]

Boiling Point 163 °C (760 mmHg) [2]

Melting Point -66 °C [2]

Flash Point 58.8 °C [2]

Refractive Index 1.489 [2]

Vapor Pressure 4.174 mmHg at 25 °C [2]

Solubility

Insoluble in water; Soluble in

ethanol, ether, and other

organic solvents.

[2]

CAS Number 3814-30-0 [2]

Spectroscopic Data
The structural identity of (Bromomethyl)cyclopentane can be confirmed by various

spectroscopic methods.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum of

(Bromomethyl)cyclopentane is available and can be used to confirm the presence of the

different types of protons in the molecule.[2]

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum provides

information about the carbon skeleton of the molecule.

IR (Infrared Spectroscopy): The IR spectrum can be used to identify the presence of C-H and

C-Br bonds.
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MS (Mass Spectrometry): Mass spectrometry can be used to determine the molecular weight

and fragmentation pattern of the molecule.

Note: While the existence of this data is referenced, specific spectra were not available in the

initial search results and would typically be obtained experimentally or from spectral databases.

Chemical Properties and Reactivity
The primary chemical reactivity of (Bromomethyl)cyclopentane is centered around the

bromomethyl group, which is susceptible to nucleophilic substitution reactions. The bromine

atom is a good leaving group, and the primary carbon to which it is attached is readily attacked

by nucleophiles. This allows for the facile introduction of a wide range of functional groups.

Common nucleophilic substitution reactions include:

Cyanation: Reaction with cyanide salts (e.g., sodium cyanide) to form cyclopentylacetonitrile.

Azidation: Reaction with azide salts (e.g., sodium azide) to form cyclopentylmethyl azide.

Alkylation: Used as an alkylating agent to introduce the cyclopentylmethyl group onto various

substrates, such as amines, alcohols, and thiols.

Experimental Protocols
Synthesis of (Bromomethyl)cyclopentane
A common method for the preparation of (Bromomethyl)cyclopentane involves the

bromination of cyclopentylmethanol. The following is a representative experimental protocol

adapted from general procedures for the synthesis of bromoalkanes from alcohols.

Reaction: (C₅H₉)CH₂OH + PBr₃ → (C₅H₉)CH₂Br + H₃PO₃

Materials:

Cyclopentylmethanol

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether
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Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a dry, round-bottomed flask equipped with a magnetic stirrer, a dropping

funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve

cyclopentylmethanol in anhydrous diethyl ether.

Addition of PBr₃: Cool the flask in an ice bath. Slowly add phosphorus tribromide dropwise

from the dropping funnel to the stirred solution. An exothermic reaction will occur. Maintain

the temperature below 10 °C during the addition.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir for several hours until the reaction is complete (monitor by

TLC or GC).

Work-up: Carefully pour the reaction mixture over crushed ice. Separate the organic layer.

Washing: Wash the organic layer sequentially with cold water, saturated sodium bicarbonate

solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude (Bromomethyl)cyclopentane can be purified by vacuum distillation.
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Caption: Synthesis of (Bromomethyl)cyclopentane via bromination of cyclopentylmethanol.

Nucleophilic Substitution: Synthesis of
Cyclopentylacetonitrile
The following protocol describes the reaction of (Bromomethyl)cyclopentane with sodium

cyanide, a typical Sₙ2 reaction.

Reaction: (C₅H₉)CH₂Br + NaCN → (C₅H₉)CH₂CN + NaBr

Materials:

(Bromomethyl)cyclopentane

Sodium cyanide (NaCN)

Dimethyl sulfoxide (DMSO) or ethanol

Water

Diethyl ether

Brine
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Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and a reflux

condenser, dissolve sodium cyanide in DMSO or ethanol. Caution: Sodium cyanide is highly

toxic. Handle with appropriate safety precautions in a well-ventilated fume hood.

Addition of Substrate: Add (Bromomethyl)cyclopentane to the stirred solution.

Reaction: Heat the reaction mixture to reflux and maintain for several hours. Monitor the

reaction progress by TLC or GC.

Work-up: Cool the reaction mixture to room temperature. Pour the mixture into water and

extract with diethyl ether.

Washing: Wash the combined organic extracts with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter

and remove the solvent under reduced pressure.

Purification: Purify the crude cyclopentylacetonitrile by vacuum distillation.
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Caption: Nucleophilic substitution reaction of (Bromomethyl)cyclopentane with sodium

cyanide.

Role in Drug Development
(Bromomethyl)cyclopentane is not typically an active pharmaceutical ingredient itself, nor is it

directly involved in biological signaling pathways. Instead, its significance in drug development

lies in its role as a key synthetic intermediate or building block.[1] The cyclopentyl moiety is a

desirable feature in some drug candidates as it can influence properties such as lipophilicity,

metabolic stability, and binding affinity to biological targets.

The reactivity of the bromomethyl group allows for the incorporation of the cyclopentylmethyl

group into a larger molecule that may have therapeutic properties.

(Bromomethyl)cyclopentane
(Building Block)

Introduction of Cyclopentylmethyl Moiety
via Nucleophilic Substitution

Active Pharmaceutical Ingredient (API)

Further Synthetic Steps

Molecular Scaffold
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Caption: Role of (Bromomethyl)cyclopentane as a synthetic intermediate in drug

development.

Safety and Handling
(Bromomethyl)cyclopentane is a flammable liquid and should be handled with appropriate

safety precautions.[2] It may be harmful if swallowed, inhaled, or absorbed through the skin. It

is recommended to work in a well-ventilated fume hood and to wear personal protective
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equipment, including gloves, safety glasses, and a lab coat. Store in a cool, dry, and well-

ventilated area away from heat and ignition sources.

Conclusion
(Bromomethyl)cyclopentane is a valuable and versatile reagent in organic synthesis. Its well-

defined physical and chemical properties, coupled with its reactivity in nucleophilic substitution

reactions, make it an important building block for the synthesis of more complex molecules. For

researchers and professionals in drug development, understanding the properties and handling

of this compound is crucial for its effective use in the creation of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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